Cas no 186424-13-5 (2-Imidazolidinethione,1-ethyl-5-(4-methylphenyl)-)
186424-13-5 structure
Product Name:2-Imidazolidinethione,1-ethyl-5-(4-methylphenyl)-
CAS No:186424-13-5
MF:C12H16N2S
MW:220.333841323853
CID:182147
PubChem ID:3075575
Update Time:2025-04-19
2-Imidazolidinethione,1-ethyl-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Imidazolidinethione,1-ethyl-5-(4-methylphenyl)-
- 1-ethyl-5-(4-methylphenyl)imidazolidine-2-thione
- 1-Ethyl-5-(4-methylphenyl)-2-imidazolidinethione
- AG-E-35626
- CTK4D9240
- LS-79277
- DTXSID60940094
- 2-Imidazolidinethione, 1-ethyl-5-(4-methylphenyl)-
- 186424-13-5
- 1-Ethyl-5-(4-methylphenyl)-4,5-dihydro-1H-imidazole-2-thiol
-
- Inchi: 1S/C12H16N2S/c1-3-14-11(8-13-12(14)15)10-6-4-9(2)5-7-10/h4-7,11H,3,8H2,1-2H3,(H,13,15)
- InChI Key: YDXUEDMPRVGCRM-UHFFFAOYSA-N
- SMILES: S=C1NCC(C2C=CC(C)=CC=2)N1CC
Computed Properties
- Exact Mass: 220.10358
- Monoisotopic Mass: 220.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 329.8°Cat760mmHg
- Flash Point: 153.3°C
- Refractive Index: 1.625
- PSA: 15.27
2-Imidazolidinethione,1-ethyl-5-(4-methylphenyl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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